Cas no 1804844-11-8 (2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride
• CAS No: 1804844-11-8
• MF: C₆H₂BrClF₂N₂O₄S
• MW: 351.509885311127
• CID: 4865219
• Update Time: 2025-06-12

2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2BrClF2N2O4S/c7-4-3(12(13)14)1-2(5(9)10)6(11-4)17(8,15)16/h1,5H
• InChI Key： MVSGSCDZMQLEHY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(=N1)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.7
• Topological Polar Surface Area: 101

Additional information on 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride

Introduction to 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride (CAS No. 1804844-11-8)

2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride (CAS No. 1804844-11-8) is a versatile and highly reactive compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoromethyl group, a nitro group, and a sulfonyl chloride moiety. These functionalities endow the compound with a wide range of chemical reactivity and potential biological activities, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride typically involves multi-step reactions, starting from readily available starting materials. The bromination of a substituted pyridine followed by the introduction of the difluoromethyl group and subsequent nitration and sulfonylation steps are common synthetic routes. The detailed synthetic protocols have been extensively studied and optimized to achieve high yields and purity, ensuring its suitability for further applications in drug discovery and development.

In recent years, the interest in 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride has been driven by its potential as a building block for the synthesis of novel bioactive compounds. The presence of the bromo substituent allows for facile functionalization through various coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the construction of complex molecular architectures. The difluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, making it an attractive feature for drug design. Additionally, the nitro group can be reduced to an amino group, providing a versatile handle for further derivatization.

The sulfonyl chloride moiety in 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride is highly reactive and can undergo nucleophilic substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols. This reactivity makes it an excellent reagent for the preparation of sulfonamides, sulfonates, and other sulfur-containing derivatives. Sulfonamides are well-known for their biological activities, including antibacterial, antifungal, and anti-inflammatory properties. Therefore, 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride serves as a valuable starting material for the development of new therapeutic agents.

The biological evaluation of compounds derived from 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride has shown promising results in various assays. For instance, some derivatives have exhibited potent inhibitory activity against specific enzymes involved in disease pathways. One notable example is the inhibition of kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through rationally designed inhibitors can lead to the discovery of new drugs with improved efficacy and reduced side effects.

Beyond its applications in medicinal chemistry, 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride has also found utility in agrochemical research. The compound's structural features make it suitable for the synthesis of pesticides with enhanced selectivity and reduced environmental impact. For example, derivatives with improved stability and activity against specific pests have been developed using this compound as a starting material.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride (CAS No. 1804844-11-8) is a multifunctional compound with significant potential in both medicinal chemistry and agrochemical research. Its unique combination of functional groups provides a robust platform for the synthesis of novel bioactive molecules with diverse applications. Ongoing research continues to explore new synthetic methods and biological evaluations to fully harness its capabilities in drug discovery and development.